![molecular formula C6H4ClF3N2O B142265 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde CAS No. 128455-62-9](/img/structure/B142265.png)
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
Overview
Description
The compound "5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde" is a chemical of interest due to its potential as an intermediate in the synthesis of various heterocyclic compounds. While the provided papers do not directly discuss this exact compound, they do provide insights into similar compounds and their synthesis, structure, and reactivity, which can be extrapolated to understand the compound .
Synthesis Analysis
The synthesis of related pyrazole carbaldehydes typically involves the use of Vilsmeier-Haack reagent, as seen in the preparation of novel 1-[(2,6-dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes . This method is also employed in the synthesis of 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes and 5-chloropyrazole-4-carbaldehydes . These procedures suggest that the target compound could potentially be synthesized using similar techniques.
Molecular Structure Analysis
The molecular structure of these compounds is often confirmed using techniques such as 1H-NMR, 13C-NMR, and X-ray crystallography. For instance, the crystal structure of a similar compound, 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, was determined by X-ray diffraction, revealing specific details about the spatial arrangement of the molecule . This information is crucial for understanding the reactivity and physical properties of the compound.
Chemical Reactions Analysis
The reactivity of pyrazole carbaldehydes is highlighted in various papers. For example, 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes were used as precursors in Sonogashira-type cross-coupling reactions . Additionally, the reaction of 1-aryl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehydes with cyclohexylamine showed different products depending on the aryl substituent, indicating the influence of substituents on the reaction outcome .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole carbaldehydes are influenced by their molecular structure. The crystallographic analysis provides insights into the coplanarity of the aldehydic fragment with the pyrazole ring and the specific intermolecular interactions, which can affect the compound's melting point, solubility, and other physical properties . The electronic polarization observed in some compounds also suggests potential reactivity patterns .
Scientific Research Applications
Crystal Structure Analysis
- Synthesis and Crystal Structure : The compound was synthesized and analyzed using X-ray diffraction, revealing details about its crystal structure and molecular orientation. This provides insights into its structural properties which can be critical for various chemical applications (Xu & Shi, 2011).
Chemical Reactions and Interactions
- Condensation Reactions : The compound undergoes condensation reactions, indicating its utility in synthetic chemistry for creating new compounds with specific properties (Trilleras et al., 2014).
- Antimicrobial Applications : Synthesized derivatives have been evaluated for antimicrobial properties, suggesting potential use in pharmaceuticals and biocides (Bhat et al., 2016).
Synthesis of Derivatives
- Novel Derivatives Synthesis : New pyrazole derivatives have been synthesized using this compound, contributing to the development of diverse chemical entities for various applications (Hu et al., 2010).
Molecular Structure and Supramolecular Assembly
- Molecular Structure and Assembly : Studies have focused on the molecular structure of the compound and its derivatives, along with their supramolecular assembly. This is crucial for understanding how these compounds can be utilized in material science and nanotechnology (Cuartas et al., 2017).
Reaction Conditions Optimization
- Ultrasound-Assisted Synthesis : The compound has been used in ultrasound-assisted synthesis, highlighting advanced methodologies for efficient and eco-friendly chemical synthesis (Trilleras et al., 2013).
Cross-Coupling Reactions
- Sonogashira-Type Cross-Coupling : It's been utilized in Sonogashira-type cross-coupling reactions, indicating its role in the synthesis of complex organic compounds, important in pharmaceuticals and material science (Vilkauskaitė et al., 2011).
Synthesis of Bipyrazoles
- Bipyrazole Synthesis : Its reaction with other compounds to form bipyrazoles, important in creating compounds with potential biological activities (Kumar et al., 2019).
Safety and Hazards
properties
IUPAC Name |
5-chloro-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF3N2O/c1-12-5(7)3(2-13)4(11-12)6(8,9)10/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZOZNOVIRZSNHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80363145 | |
Record name | 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
128455-62-9 | |
Record name | 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloro-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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